2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 2-piperidin-1-yl-6H-[1,3]thiazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C10H12N4OS/c15-9-7-8(11-6-12-9)13-10(16-7)14-4-2-1-3-5-14/h6H,1-5H2,(H,11,12,15)
• InChI Key: WSJOLTWQVWYJMI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=C(S2)C(=O)NC=N3
• Molecular Formula: C10H12N4OS
• Molecular Weight: 236.30 g/mol
• CAS No.: 99967-87-0

Description

The compound “2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds often involves reactions with hydrazonoyl chlorides. For instance, the reaction of 1-[4-(piperidin-1-yl)benzylidene]thiosemicarbazide with hydrazonoyl chlorides can afford 1,3-thiazole derivatives. Another example is the Diels–Alder reaction between key intermediates and Benzyl 1,2,3-triazine-5-carboxylate.

Molecular Structure Analysis

The molecular structure of similar compounds often involves a fused (bi)heterocycle, which is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve protodeboronation of alkyl boronic esters utilizing a radical approach. This approach allows for formal anti-Markovnikov alkene hydromethylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds often involve high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap.

Mechanism of Action

Pharmacokinetics

The compound’s potent cytotoxicity suggests that it can be effectively absorbed and distributed within the body to reach its target sites .

Result of Action

The result of the compound’s action is the inhibition of cancer cell proliferation. By causing DNA damage and preventing normal cell replication, the compound can effectively kill cancer cells and prevent the growth of tumors .

Advantages and Limitations for Lab Experiments

One advantage of using 2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one in laboratory experiments is its potential as a multi-targeted agent, which may allow for the development of more effective drugs with fewer side effects. However, limitations of this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one. One area of interest is the development of more potent and selective analogs of this compound. Another direction is the investigation of its potential as a treatment for various diseases, including cancer, viral infections, and inflammatory disorders. Additionally, further studies are needed to fully understand the mechanism of action and potential toxicity of this compound.

Synthesis Methods

The synthesis of 2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one has been achieved using different methods. One of the most common methods involves the reaction of 2-aminothiazole with ethyl 2-chloroacetate to form ethyl 2-(2-aminothiazol-4-yl)acetate. This intermediate is then treated with piperidine and sodium hydride to produce the final product.

Scientific Research Applications

2-(piperidin-1-yl)[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit activity against various targets, including kinases, phosphodiesterases, and G protein-coupled receptors. This compound has also been investigated for its potential as an anti-inflammatory, anti-cancer, and anti-viral agent.

Biochemical Analysis

Biochemical Properties

The nature of these interactions often involves binding to the active sites of these biomolecules, potentially influencing their function .

Cellular Effects

Related compounds have shown to exert effects on various types of cells and cellular processes . These effects could include influencing cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is plausible that it exerts its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .